N~4~-cyclopent-3-en-1-yl-7-[(4-methyl-1,2,5-oxadiazol-3-yl)carbonyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine-2,4-diamine

• IUPAC Name: [2-amino-4-(cyclopent-3-en-1-ylamino)-5,6,8,9-tetrahydropyrimido[4,5-d]azepin-7-yl]-(4-methyl-1,2,5-oxadiazol-3-yl)methanone
• InChI: InChI=1S/C17H21N7O2/c1-10-14(23-26-22-10)16(25)24-8-6-12-13(7-9-24)20-17(18)21-15(12)19-11-4-2-3-5-11/h2-3,11H,4-9H2,1H3,(H3,18,19,20,21)
• InChI Key: SDDJXYFVBFABQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1C(=O)N2CCC3=C(CC2)N=C(N=C3NC4CC=CC4)N
• Molecular Formula: C17H21N7O2
• Molecular Weight: 355.4 g/mol

Description

N~4~-cyclopent-3-en-1-yl-7-[(4-methyl-1,2,5-oxadiazol-3-yl)carbonyl]-6,7,8,9-tetrahydro-5H-pyrimido[4,5-d]azepine-2,4-diamine is a useful research compound. Its molecular formula is C17H21N7O2 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.17567294 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalytic Cycloaddition Reactions

Research has shown that copper(I) and dirhodium(II) catalysts can induce divergent cycloaddition reactions of enoldiazo compounds and α-diazocarboximides. These reactions result in the formation of epoxypyrrolo[1,2-a]azepine derivatives through [3+3]-cycloaddition of a carbonyl ylide, and cyclopenta[2,3]pyrrolo[2,1-b]oxazoles through regioselective [3+2]-cycloaddition, demonstrating the versatility of such compounds in synthetic chemistry (Deng et al., 2017).

Carbonyl Compound Identification

N-Methyl benzothiazolone hydrazone has been employed to react with various carbonyl compounds, forming azine and “osazine” derivatives. These derivatives exhibit characteristic spectra, allowing for the spectrophotometric identification and measurement of aldehydes, ketones, and other related compounds, demonstrating the analytical applications of similar chemical structures (Paz et al., 1965).

Heterocyclic Compound Synthesis

The synthesis and Dimroth rearrangement of 3-amino-4-(5-amino-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazoles have been explored. This research highlights the potential of such compounds in the development of novel heterocyclic systems, which could be applicable in various areas of chemical research and drug development (Rozhkov et al., 2004).

N-Heterocyclic Carbene Catalyzed Reactions

N-Heterocyclic carbenes have been found to catalyze the formal [3 + 3] cycloaddition between α,β-unsaturated aldehydes and azomethine imines, producing substituted pyridazinones. This research shows the catalytic potential of such carbenes in creating complex heterocyclic compounds, which may be related to the synthesis and reactivity of the compound (Chan & Scheidt, 2007).